N-(benzo[d][1,3]dioxol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C24H24N4O3/c29-24(25-19-6-8-21-22(15-19)31-16-30-21)20-7-9-23(27-26-20)28-12-10-18(11-13-28)14-17-4-2-1-3-5-17/h1-9,15,18H,10-14,16H2,(H,25,29)
• InChI Key: MOTVEETXPXRZEM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C3=NN=C(C=C3)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide, also known as BDP-9066, is a novel compound that has been synthesized and studied for its potential use in scientific research. This compound has been found to have unique properties that make it a promising candidate for further investigation.

Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

N-(benzo[d][1,3]dioxol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide is a compound that likely shares characteristics with heterocyclic compounds noted for their wide range of applications in medicinal chemistry. Heterocyclic compounds are crucial in the development of pharmaceuticals due to their diverse biological activities. Quinoxaline, for instance, is a heterocyclic compound used in dyes, pharmaceuticals, and as antibiotics such as echinomycin and levomycin. Its derivatives have been investigated for their antitumoral properties and as catalysts' ligands, highlighting the broad potential of such compounds in drug discovery and catalysis (Pareek & Kishor, 2015).

Potential CNS Activity

Heterocyclic compounds with heteroatoms such as nitrogen, sulphur, and oxygen form a significant class of organic compounds and are often explored for their Central Nervous System (CNS) activities. Structures like pyridine, azole, imidazole, and pyrimidine are investigated for effects ranging from depression to euphoria to convulsion. This underscores the potential of heterocyclic compounds like this compound in the development of novel CNS drugs (Saganuwan, 2017).

Broad Biological Activities

Pyridopyridazine derivatives, structurally related to the compound , are noted for a wide spectrum of biological activities including antitumor, antibacterial, analgesic, and diuretic effects. These derivatives are recognized as selective inhibitors for enzymes like phosphodiesterase and as novel ligands for receptor sites, indicating their versatility and potential in drug development (Wojcicka & Nowicka-Zuchowska, 2018).

Role in Organic Synthesis and Catalysis

Heterocyclic N-oxide derivatives, such as those derived from pyridine and indazole, are renowned for their roles in organic synthesis and catalysis, as well as their significance in drug development due to their diverse functionalities. These compounds are involved in forming metal complexes, designing catalysts, and demonstrating biological importance with activities like anticancer and antibacterial effects. This highlights the potential of this compound in advanced chemistry and medicinal applications (Li et al., 2019).